Cas no 112476-31-0 (1-phenylbutoxymethylbenzene)

• Product Name: 1-phenylbutoxymethylbenzene
• CAS No: 112476-31-0
• MF: C₁₇H₂₀O
• MW: 240.340105056763
• CID: 2608875
• PubChem ID: 11715675
• Update Time: 2025-04-21

1-phenylbutoxymethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-phenylbutoxymethylbenzene
• 112476-31-0
• Benzene, [(1-phenylbutoxy)methyl]-
• DTXSID50471064

• Inchi： 1S/C17H20O/c1-2-9-17(16-12-7-4-8-13-16)18-14-15-10-5-3-6-11-15/h3-8,10-13,17H,2,9,14H2,1H3
• InChI Key： DLTHDUNRSUSYAH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 240.151415257Da
• Monoisotopic Mass: 240.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų